Cas no 1111881-66-3 (1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

1-(3-Chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a 3-chlorobenzyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of the chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug design. The carboxylic acid group allows for further derivatization, enabling the formation of esters, amides, or coordination complexes. Its well-defined reactivity profile makes it a valuable building block for constructing more complex molecules. The compound's stability under standard conditions ensures reliable handling and storage, supporting its utility in methodical organic synthesis.

1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid structure

1111881-66-3 structure

Product Name:1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1111881-66-3

MF:C₁₁H₁₀ClN₃O₂

MW:251.669001102448

CID:2111281

PubChem ID:56828763

Update Time:2025-10-22

1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
- 1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
- Inchi： 1S/C11H10ClN3O2/c1-7-10(11(16)17)13-14-15(7)6-8-3-2-4-9(12)5-8/h2-5H,6H2,1H3,(H,16,17)
- InChI Key： DLHRPQAYYFRBKM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CN1C(C)=C(C(=O)O)N=N1

Computed Properties

Exact Mass: 251.046
Monoisotopic Mass: 251.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68

1-(3-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-1610108-0.05g	1-[(3-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	1111881-66-3	0.05g	$1032.0	2023-06-04
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Enamine	EN300-1610108-0.5g	1-[(3-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	1111881-66-3	0.5g	$1180.0	2023-06-04
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Enamine	EN300-1610108-5.0g	1-[(3-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	1111881-66-3	5g	$3562.0	2023-06-04
Enamine	EN300-1610108-10.0g	1-[(3-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	1111881-66-3	10g	$5283.0	2023-06-04
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